Cas no 144334-07-6 (1-Propanol, 3-[[(4-fluorophenyl)methyl]amino]-, hydrochloride)

• Product Name: 1-Propanol, 3-[[(4-fluorophenyl)methyl]amino]-, hydrochloride
• CAS No: 144334-07-6
• MF: C₁₀H₁₅ClFNO
• MW: 219.68360543251
• CID: 3749880
• PubChem ID: 47000637
• Update Time: 2025-09-26

1-Propanol, 3-[[(4-fluorophenyl)methyl]amino]-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-[[(4-fluorophenyl)methyl]amino]-, hydrochloride
• 3-[(4-fluorobenzyl)amino]-1-propanol hydrochloride
• 3-[(4-Fluorobenzyl)amino]-1-propanol HCl
• BS-39090
• 3-[(4-Fluorobenzyl)amino]-1-propanolhydrochloride
• MFCD13186072
• 3-[(4-fluorophenyl)methylamino]propan-1-ol;hydrochloride
• SCHEMBL9672905
• 144334-07-6
• 3-{[(4-FLUOROPHENYL)METHYL]AMINO}PROPAN-1-OL HYDROCHLORIDE

• MDL： MFCD13186072
• Inchi： 1S/C10H14FNO.ClH/c11-10-4-2-9(3-5-10)8-12-6-1-7-13;/h2-5,12-13H,1,6-8H2;1H
• InChI Key： RLBMRFYDMYRCNH-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=CC=1)NCCCO.Cl

Computed Properties

• Exact Mass: 219.0826200Da
• Monoisotopic Mass: 219.0826200Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 124
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-Propanol, 3-[[(4-fluorophenyl)methyl]amino]-, hydrochloride

Recent Advances in the Study of 1-Propanol, 3-[[(4-fluorophenyl)methyl]amino]-, hydrochloride (CAS: 144334-07-6)

The compound 1-Propanol, 3-[[(4-fluorophenyl)methyl]amino]-, hydrochloride (CAS: 144334-07-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of investigation has been the compound's role as a potential modulator of neurotransmitter systems. Preliminary findings suggest that it may interact with specific receptors in the central nervous system, offering avenues for the development of novel neuropharmacological agents. Researchers have employed advanced spectroscopic techniques and computational modeling to better understand its binding affinities and conformational dynamics, which are critical for optimizing its therapeutic efficacy.

In addition to its neurological applications, recent studies have explored the compound's antimicrobial properties. Laboratory assays have demonstrated its efficacy against a range of bacterial and fungal pathogens, highlighting its potential as a lead compound for the development of new antimicrobial agents. These findings are particularly relevant in the context of rising antibiotic resistance, underscoring the need for innovative therapeutic strategies.

The synthetic chemistry community has also made strides in developing more efficient and scalable routes for the production of 1-Propanol, 3-[[(4-fluorophenyl)methyl]amino]-, hydrochloride. Recent publications describe novel catalytic methods that improve yield and purity, addressing some of the challenges associated with its large-scale synthesis. These advancements are expected to facilitate further preclinical and clinical studies, accelerating its transition from bench to bedside.

Despite these promising developments, several challenges remain. For instance, the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, requires further elucidation. Ongoing research aims to address these gaps, with the goal of optimizing its therapeutic potential while minimizing adverse effects. Collaborative efforts between academia and industry are likely to play a pivotal role in advancing this research.

In conclusion, 1-Propanol, 3-[[(4-fluorophenyl)methyl]amino]-, hydrochloride (CAS: 144334-07-6) represents a compelling area of study in chemical biology and pharmaceutical research. Its diverse pharmacological properties and recent synthetic advancements position it as a promising candidate for further development. Continued research efforts will be essential to fully unlock its therapeutic potential and address the remaining scientific and technical challenges.